Cas no 698984-37-1 (2-Phenylquinolin-5-ol)

• Product Name: 2-Phenylquinolin-5-ol
• CAS No: 698984-37-1
• MF: C₁₅H₁₁NO
• MW: 221.253943681717
• CID: 1024028
• PubChem ID: 135742178
• Update Time: 2025-04-20

2-Phenylquinolin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-Phenylquinolin-5-ol
• 2-phenyl-1H-quinolin-5-one
• 2-phenyl-5-Quinolinol
• DTXSID40739342
• FT-0756536
• 5-hydroxy-2-phenylquinoline
• SCHEMBL4177850
• SB71115
• 2-Phenylquinolin-5(1H)-one
• 698984-37-1
• UXDHRRYKWXOZOT-UHFFFAOYSA-N
• DA-19484

• Inchi： 1S/C15H11NO/c17-15-8-4-7-14-12(15)9-10-13(16-14)11-5-2-1-3-6-11/h1-10,17H
• InChI Key： UXDHRRYKWXOZOT-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2C1=CC=C(C1C=CC=CC=1)N=2

Computed Properties

• Exact Mass: 221.084063974g/mol
• Monoisotopic Mass: 221.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 33.1Ų